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Compound of Interest

Compound Name: CFlo2

Cat. No.: B1231813

Disclaimer: The chemical formula "CFI02" does not correspond to a recognized chemical
compound. The following safety and handling information is provided for Trifluoroiodomethane
(CF3I), a compound containing carbon, fluorine, and iodine, which is used as a representative
substance. Researchers must verify the identity of their specific compound and consult its
corresponding Safety Data Sheet (SDS) before commencing any work.

This guide provides essential safety, handling, and disposal information for laboratory
professionals working with Trifluoroiodomethane (CF3l). The procedural guidance herein is
designed to answer specific operational questions and ensure safe laboratory practices.

Hazard Identification and Health Effects

Trifluoroiodomethane is a colorless, odorless gas at room temperature and is primarily used as
a fire suppressant.[1][2] It is crucial to be aware of its potential health hazards. Key health
effects include:

o Suspected Genetic Defects: CF3l is classified under GHS as "Suspected of causing genetic
defects" (H341).[3]

o Cardiac Sensitization: Acute exposure to high concentrations (greater than 0.2%) may cause
cardiac sensitization.[4]

 Inhalation Risks: As a gas, the primary route of exposure is inhalation.[4] High
concentrations can lead to lethargy and slight incoordination.[5]
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e Thyroid Effects: Studies in rats have shown that exposure can lead to alterations in thyroid

hormones.[1][5]

» Byproducts: In the presence of sunlight or temperatures above 100°C, it can react with water
to form hazardous byproducts, including hydrogen fluoride (HF), hydrogen iodide (HI), and
carbonyl fluoride (COF2).[2]

Exposure Limits and Physical Properties

Quantitative data regarding exposure limits and key physical properties are summarized below
for quick reference.

Table 1: Occupational Exposure Limits for CF3lI
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Parameter Value Species Notes
Expected to provide a
] ) significant margin of
8-hr Time-Weighted .
500 ppm Human safety against
Average (WEEL) ]
potential adverse
health effects.[1]
Protects against
15-min Short-Term potential cardiac
Exposure Limit 1500 ppm Human effects from acute,
(STEL) high-dose inhalation.
[1]
No-Observed-
NOAEL (Cardiac Adverse-Effect Level
A 2000 ppm Dog _
Sensitization) for cardiac
sensitization.[1]
From a
reproductive/develop
NOAEL (Parental, _ _
] 7000 ppm Rat mental inhalation
non-thyroid) .
study, excluding
thyroid effects.[1]
Lowest-Observed-
Adverse-Effect Level
LOAEL (Parental, o
2000 ppm Rat for parental toxicity

thyroid effects)

based on thyroid

hormone effects.[1]

Table 2: Physical and Chemical Properties of CF3I
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Property Value

Chemical Formula CF3I[2]

Molar Mass 195.91 g/mol [2]
Appearance Colorless, odorless gas[2]
Boiling Point -22.5 °C[2][4]

Melting Point -110 °C[2][4]

Vapor Pressure 541 kPa at 25 °CJ[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling CF3I. The required PPE
provides a barrier against potential exposure and minimizes risk.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[3]

» Skin Protection: Wear impervious, fire/flame-resistant clothing.[3] Handle all materials with
appropriate chemical-resistant gloves (e.g., neoprene or butyl rubber) that have been
inspected prior to use.[3]

o Respiratory Protection: All work with CF3l must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood. If exposure limits are exceeded, a full-face
respirator with an appropriate cartridge for organic vapors should be used.[3]

+ Body Protection: A standard lab coat is required. For procedures with a higher risk of
release, a chemical-resistant apron or suit should be considered.

The logical workflow for selecting and using PPE is illustrated below.
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Caption: Workflow for PPE selection and use when handling CF3lI.
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the standard procedure for safely handling CF3I in a laboratory setting.
Methodology:

e Preparation:

o

Ensure a certified chemical fume hood is operational.

o

Gather all necessary equipment and reagents.

[¢]

Verify that emergency equipment (safety shower, eyewash station, fire extinguisher) is
accessible and functional.

[¢]

Don all required PPE as specified in Section 3.

» Handling the Gas Cylinder:

o

Secure the CF3I gas cylinder in an upright position using a cylinder strap or stand.

o

Ensure the cylinder valve is closed.

[¢]

Connect a suitable pressure-reducing regulator and delivery system (e.g., stainless steel
tubing). Do not use plastic tubing.

[¢]

Leak-test all connections using an appropriate leak detection solution (e.g., Snoop).

» Dispensing the Gas:

o

Slowly open the main cylinder valve.

o

Adjust the regulator to the desired delivery pressure.

[¢]

Open the outlet valve on the delivery system to begin the gas flow into your apparatus.

o

Continuously monitor the system for any signs of leaks.

e Shutdown and Storage:
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o When the procedure is complete, close the main cylinder valve first.

o Allow the gas remaining in the regulator and delivery lines to be consumed or safely
vented within the fume hood.

o Close the outlet valve and reduce the regulator pressure to zero.

o Disconnect the apparatus. Store the cylinder with the valve cap securely in place in a cool,
dry, well-ventilated area away from direct sunlight and heat sources.[2]

Emergency and Disposal Plan

Immediate and correct response to an emergency is critical.
Emergency Protocols:

¢ Inhalation: Move the affected person to fresh air immediately.[3] If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration (do not use mouth-
to-mouth resuscitation).[3] Seek immediate medical attention.[3]

» Skin Contact: Remove contaminated clothing immediately.[3] Wash the affected area with
soap and plenty of water.[3] Consult a doctor if irritation persists.[3]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[3] Remove contact lenses if present and easy to do.
Seek immediate medical attention.

o Accidental Release: Evacuate personnel to a safe area, staying upwind of the spill.[3]
Ensure adequate ventilation.[3] Remove all sources of ignition.[3] If the leak is from a
cylinder and cannot be stopped, move the cylinder to an isolated, well-ventilated area and
allow it to empty.

The decision-making process during an accidental release is outlined below.
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Caption: Decision tree for responding to an accidental release of CF3l.

Disposal Plan:
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o Chemical Disposal: All waste containing CF3l must be disposed of as hazardous waste. Do
not attempt to release the gas into the atmosphere. The chemical should be kept in suitable,
closed containers for disposal.[3]

o Procedure: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the collection and disposal of the waste gas cylinder or any contaminated
materials. Follow all local, state, and federal regulations for hazardous waste disposal.

o Contaminated Materials: Any materials used for cleaning up a spill (e.g., adsorbents) and
contaminated disposable PPE must be placed in a sealed, labeled container and disposed of
as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Trifluoroiodomethane (CF3I) (2019) - PubMed [pubmed.ncbi.nim.nih.gov]
o 2. Trifluoroiodomethane - Wikipedia [en.wikipedia.org]

e 3. echemi.com [echemi.com]

e 4. nist.gov [nist.gov]

e 5. Acute and subchronic inhalation studies on trifluoroiodomethane vapor in Fischer 344 rats
- PubMed [pubmed.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Trifluoroiodomethane (CF3I1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231813#personal-protective-equipment-for-
handling-cfi02]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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